Cas no 1549000-38-5 (2-(benzyloxy)-3-methylaniline)

• Product Name: 2-(benzyloxy)-3-methylaniline
• CAS No: 1549000-38-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 4605410
• Update Time: 2025-11-01

2-(benzyloxy)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-3-methylaniline

• Inchi： 1S/C14H15NO/c1-11-6-5-9-13(15)14(11)16-10-12-7-3-2-4-8-12/h2-9H,10,15H2,1H3
• InChI Key： WUBQMUQCLYYTFF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C)=C1OCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(benzyloxy)-3-methylaniline

Professional Introduction to Compound with CAS No. 1549000-38-5 and Product Name: 2-(benzyloxy)-3-methylaniline

2-(benzyloxy)-3-methylaniline, identified by the Chemical Abstracts Service registry number CAS No. 1549000-38-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzyloxy substituent on an aniline backbone with a methyl group at the third position, has garnered attention due to its structural versatility and potential applications in drug development. The unique arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the design of bioactive agents targeting various therapeutic pathways.

The benzyloxy moiety in 2-(benzyloxy)-3-methylaniline contributes to its hydrophilic character while maintaining the aromaticity of the aniline core. This balance is crucial in medicinal chemistry, as it allows for interactions with both hydrophobic and hydrophilic regions of biological targets. The presence of the methyl group at the third position further modulates the electronic properties of the aromatic ring, influencing its reactivity and binding affinity. Such structural features have made this compound a subject of interest for researchers exploring novel pharmacophores.

In recent years, advancements in computational chemistry and molecular modeling have enabled more precise predictions of the behavior of 2-(benzyloxy)-3-methylaniline in biological systems. Studies have demonstrated its potential as a scaffold for developing inhibitors of enzymes involved in metabolic pathways relevant to inflammation and cancer. The benzyloxy group, in particular, has been shown to enhance solubility while preserving pharmacological activity, making it an attractive feature for drug-like molecules.

One notable application of 2-(benzyloxy)-3-methylaniline is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling cascades, and their dysregulation is implicated in numerous diseases. By leveraging the structural flexibility of this compound, researchers have designed derivatives that exhibit potent inhibitory effects on specific kinases. For instance, modifications to the benzyloxy substituent have led to compounds with improved selectivity and reduced off-target effects, which are critical factors in drug development.

The role of 2-(benzyloxy)-3-methylaniline as a building block extends beyond kinase inhibition. Its utility has been explored in the development of antimicrobial agents, where its ability to disrupt bacterial cell wall synthesis has been investigated. The combination of hydrophobic and hydrophilic interactions facilitated by its structure allows it to interact effectively with bacterial targets, offering a promising avenue for combating antibiotic-resistant strains.

Recent experimental studies have also highlighted the potential of 2-(benzyloxy)-3-methylaniline in neurodegenerative disease research. Its derivatives have shown promise in modulating neurotransmitter receptors, suggesting applications in treating conditions such as Alzheimer's and Parkinson's disease. The ability to fine-tune its pharmacological properties through structural modifications has opened new avenues for therapeutic intervention.

The synthetic pathways for 2-(benzyloxy)-3-methylaniline have been optimized to ensure high yield and purity, making it accessible for industrial-scale production. Advances in green chemistry principles have further refined these processes, reducing waste and improving sustainability. Such developments align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

Looking ahead, the future prospects for 2-(benzyloxy)-3-methylaniline are bright, driven by ongoing research into its pharmacological potential and synthetic applications. Collaborative efforts between academia and industry are likely to yield novel derivatives with enhanced therapeutic profiles. Additionally, computational methods will continue to play a crucial role in predicting the behavior of this compound and its derivatives, accelerating the discovery process.

In conclusion,2-(benzyloxy)-3-methylaniline (CAS No. 1549000-38-5) represents a versatile and promising compound with significant implications for pharmaceutical research and development. Its unique structural features and functional groups make it a valuable tool for designing bioactive molecules targeting various diseases. As research progresses, it is expected that this compound will continue to contribute to advancements in drug discovery and therapeutic innovation.